Cas no 151276-57-2 (Methyl 16-cyanohexadecanoate)
Methyl 16-cyanohexadecanoate structure
Product Name:Methyl 16-cyanohexadecanoate
CAS No:151276-57-2
MF:C18H33NO2
MW:295.460125684738
CID:1324323
PubChem ID:86171484
Update Time:2025-04-20
Methyl 16-cyanohexadecanoate Chemical and Physical Properties
Names and Identifiers
-
- Methyl 16-cyanohexadecanoate
- hexadecanoic acid, 16-cyano-, methyl ester
- LogP
- hexadecanoic acid, 16-cyano-, methyl ester; Methyl 16-cyanohexadecanoate; LogP
- 151276-57-2
- DB-114602
- SCHEMBL3044294
- DTXSID901309434
-
- Inchi: 1S/C18H33NO2/c1-21-18(20)16-14-12-10-8-6-4-2-3-5-7-9-11-13-15-17-19/h2-16H2,1H3
- InChI Key: BOGBHASNNSOTPN-UHFFFAOYSA-N
- SMILES: O(C)C(CCCCCCCCCCCCCCCC#N)=O
Computed Properties
- Exact Mass: 295.25129
- Monoisotopic Mass: 295.251129295g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 21
- Rotatable Bond Count: 16
- Complexity: 280
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 6.4
- Topological Polar Surface Area: 50.1Ų
Experimental Properties
- PSA: 50.09
Methyl 16-cyanohexadecanoate Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Chemenu | CM328310-5g |
methyl 16-cyanohexadecanoate |
151276-57-2 | 95%+ | 5g |
$4385 | 2022-06-12 | |
| Chemenu | CM328310-10g |
methyl 16-cyanohexadecanoate |
151276-57-2 | 95%+ | 10g |
$4615 | 2022-06-12 |
Methyl 16-cyanohexadecanoate Related Literature
-
Jason Wan Lab Chip, 2020,20, 4528-4538
-
Dhirendra K. Chaudhary,Pramendra Kumar,Lokendra Kumar RSC Adv., 2016,6, 94731-94738
-
Thi Thu Tram Nguyen,Thanh Binh Nguyen Org. Biomol. Chem., 2021,19, 6015-6020
-
Yaling Zhang,Chunhui Dai,Shiwei Zhou,Bin Liu Chem. Commun., 2018,54, 10092-10095
-
A. B. F. da Silva,K. Capelle Phys. Chem. Chem. Phys., 2009,11, 4564-4569
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